Cas no 287976-96-9 (2,1,3-Benzothiadiazole, 4,7-diphenyl-)
287976-96-9 structure
Product Name:2,1,3-Benzothiadiazole, 4,7-diphenyl-
CAS No:287976-96-9
MF:C18H12N2S
MW:288.366282463074
CID:1436855
PubChem ID:57894857
Update Time:2025-04-20
2,1,3-Benzothiadiazole, 4,7-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 4,7-diphenyl-
- 4,7-diphenyl-2,1,3-benzothiadiazole
- 287976-96-9
- 4,7-Diphenylbenzo[c][1,2,5]thiadiazole
- DTXSID00728237
- SCHEMBL721818
-
- Inchi: 1S/C18H12N2S/c1-3-7-13(8-4-1)15-11-12-16(14-9-5-2-6-10-14)18-17(15)19-21-20-18/h1-12H
- InChI Key: BFTONFBWVCVMTD-UHFFFAOYSA-N
- SMILES: S1N=C2C(C(=CC=C2C2C=CC=CC=2)C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 288.07226
- Monoisotopic Mass: 288.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
2,1,3-Benzothiadiazole, 4,7-diphenyl- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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